Cas no 16533-72-5 (cis-Epoxysuccinic acid)

• Product Name: cis-Epoxysuccinic acid
• CAS No: 16533-72-5
• MF: C₄H₄O₅
• MW: 132.071561813354
• MDL: MFCD00191645
• CID: 164037
• PubChem ID: 87569703
• Update Time: 2025-05-27

cis-Epoxysuccinic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Oxiranedicarboxylicacid, (2R,3S)-rel-
• cis-Epoxysuccinic Acid
• <i>cis<
• cis-2,3-Oxiranedicarboxylic Acid
• i>-Epoxysuccinic Acid
• epoxysuccinicacid
• Cis-oxirane-2,3-dicarboxylic acid
• cis-Ethyleneoxidedicarboxylic acid
• (2S,3R)-2,3-Oxiranedicarboxylic acid
• 2,3-Oxiranedicarboxylicacid,(2R,3S)-rel-(9CI)
• cis-Epoxysuccinic acid,97%
• (2R,3S)-oxirane-2,3-dicarboxylic acid
• 2,3-Oxiranedicarboxylic acid, (2R,3S)-rel-
• GTPL9631
• DCEMCPAKSGRHCN-XIXRPRMCSA-N
• NCGC00013522
• E0449
• NCGC00096635-01
• NCGC00013522-02
• AS-65405
• Epoxymaleic acid
• U9S
• HY-125791
• W-200155
• AKOS005258282
• A882397
• cis-AthylenoxiddicarbonsA currencyure
• 2222820-55-3
• CS-0099343
• (2S,3R)-oxirane-2,3-dicarboxylic acid
• MFCD00191645
• cis-2,3 expoxysuccinate
• CHEMBL1741775
• GEO-01295
• D90518
• (2R,3S)-2,3-Oxiranedicarboxylic acid
• NSC-43234
• 16533-72-5
• Cis-poxysuccinic acid
• SCHEMBL4466386
• DTXSID401016953
• NS00120935
• DTXSID701016952
• cis-Epoxysuccinic acid

• MDL： MFCD00191645
• Inchi： 1S/C4H4O5/c5-3(6)1-2(9-1)4(7)8/h1-2H,(H,5,6)(H,7,8)/t1-,2+
• InChI Key： DCEMCPAKSGRHCN-XIXRPRMCSA-N
• SMILES： O1[C@H](C(=O)O)[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 132.00600
• Monoisotopic Mass: 132.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1
• Surface Charge: 0
• XLogP3: -0.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.9±0.1 g/cm3
• Melting Point: 149.0 to 155.0 deg-C
• Boiling Point: 467.5±45.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 87.13000
• LogP: -1.07700
• Solubility: Not determined
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

cis-Epoxysuccinic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 34-22
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R; R34; R2
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on cis-Epoxysuccinic acid

cis-Epoxysuccinic Acid (CAS No. 16533-72-5): An Overview of Its Properties, Applications, and Recent Research Advances

cis-Epoxysuccinic acid (CAS No. 16533-72-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical sciences. This compound, also known as cis-epoxybutane-1,4-dicarboxylic acid, is characterized by its unique molecular structure, which includes an epoxide group and two carboxylic acid functionalities. These features contribute to its diverse chemical reactivity and potential applications in various scientific and industrial domains.

The molecular formula of cis-Epoxysuccinic acid is C₄H₆O₄, and its molecular weight is approximately 118.09 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. The presence of the epoxide group makes it highly reactive, allowing it to undergo a variety of chemical transformations, including ring-opening reactions with nucleophiles.

In recent years, cis-Epoxysuccinic acid has been the subject of extensive research due to its potential applications in various fields. One of the most notable areas of interest is its use as an intermediate in the synthesis of pharmaceuticals and fine chemicals. The compound's reactivity and functional group versatility make it an attractive starting material for the development of new drugs and therapeutic agents.

Recent studies have explored the use of cis-Epoxysuccinic acid in the synthesis of prodrugs, which are biologically inactive compounds that are converted into their active forms within the body. For example, a study published in the Journal of Medicinal Chemistry demonstrated that cis-Epoxysuccinic acid-derived prodrugs exhibited enhanced solubility and improved pharmacokinetic properties compared to their parent compounds. This finding has significant implications for drug delivery and therapeutic efficacy.

Beyond pharmaceutical applications, cis-Epoxysuccinic acid has also been investigated for its potential use in environmental remediation. Research published in the Journal of Hazardous Materials highlighted the compound's ability to degrade certain pollutants through chemical reactions that break down harmful substances into less toxic forms. This property makes it a promising candidate for developing new methods to address environmental contamination issues.

In the field of materials science, cis-Epoxysuccinic acid has shown promise as a cross-linking agent in polymer synthesis. Its ability to form stable covalent bonds with other monomers allows for the creation of polymers with enhanced mechanical properties and improved thermal stability. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry reported that polymers synthesized using cis-Epoxysuccinic acid exhibited superior tensile strength and flexibility compared to traditional cross-linking agents.

The biological activity of cis-Epoxysuccinic acid has also been a focus of recent research. Studies have shown that the compound can modulate various cellular processes, including signal transduction pathways and gene expression. For instance, a study published in the Biochemical Journal found that cis-Epoxysuccinic acid could inhibit specific enzymes involved in inflammation and cancer progression, suggesting potential therapeutic applications in these areas.

In addition to its chemical properties, the safety profile of cis-Epoxysuccinic acid is an important consideration for its practical applications. Toxicological studies have generally indicated that the compound is well-tolerated at low concentrations, although higher doses may cause irritation or other adverse effects. Therefore, proper handling and storage protocols are essential to ensure safe use in both laboratory and industrial settings.

The future prospects for cis-Epoxysuccinic acid are promising, driven by ongoing research into its diverse applications across multiple disciplines. As new synthetic methods and advanced analytical techniques continue to emerge, it is likely that this versatile compound will play an increasingly important role in scientific advancements and industrial innovations.